Cas no 12223-85-7 (Disperse Yellow 54)

Disperse Yellow 54 structure
Disperse Yellow 54 structure
Product Name:Disperse Yellow 54
CAS No:12223-85-7
MF:C18H11NO3
MW:289.284844636917
CID:86740
Update Time:2026-05-14

Disperse Yellow 54 Chemical and Physical Properties

Names and Identifiers

    • Disperse Yellow 54
    • Disperse Yellow 3GE
    • Inchi: InChI=1S/C18H11NO3/c20-14-9-10-5-1-4-8-13(10)19-16(14)15-17(21)11-6-2-3-7-12(11)18(15)22/h1-9,15,20H
    • InChI Key: FDTLQXNAPKJJAM-UHFFFAOYSA-N
    • SMILES: OC1=CC2C=CC=CC=2N=C1C1C(=O)C2=CC=CC=C2C1=O

Computed Properties

  • Exact Mass: 289.07400
  • Monoisotopic Mass: 289.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.3A^2

Experimental Properties

  • Density: 1.435
  • Boiling Point: 502℃
  • Flash Point: 502 ºC at 760 mmHg
  • Refractive Index: 1.736
  • PSA: 67.26000
  • LogP: 3.10320

Disperse Yellow 54 Customs Data

  • HS CODE:3204110000
  • Customs Data:

    China Customs Code:

    3204110000
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